Cas no 568551-00-8 (2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-)
568551-00-8 structure
Product Name:2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
CAS No:568551-00-8
MF:C7H8N2O3
MW:168.15002155304
CID:946043
PubChem ID:2307663
Update Time:2025-04-19
2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
- 2,4(1H,3H)-Pyrimidinedione, 1-acetyl-6-methyl- (9CI)
- 568551-00-8
- 1-Acetyl-6-methylpyrimidine-2,4(1H,3H)-dione
- HMS1786M02
- AKOS006241125
-
- Inchi: 1S/C7H8N2O3/c1-4-3-6(11)8-7(12)9(4)5(2)10/h3H,1-2H3,(H,8,11,12)
- InChI Key: SPIIJNOPARQKRE-UHFFFAOYSA-N
- SMILES: O=C1NC(C=C(C)N1C(C)=O)=O
Computed Properties
- Exact Mass: 168.05300
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 71.93000
- LogP: -0.49490
2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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